Cas no 828271-48-3 (Cyclobutanecarboxylic acid, 3-butyl-, methyl ester)

Cyclobutanecarboxylic acid, 3-butyl-, methyl ester structure
828271-48-3 structure
Product Name:Cyclobutanecarboxylic acid, 3-butyl-, methyl ester
CAS No:828271-48-3
MF:C10H18O2
MW:170.248723506927
CID:681506
PubChem ID:69224116
Update Time:2025-04-19

Cyclobutanecarboxylic acid, 3-butyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylic acid, 3-butyl-, methyl ester
    • methyl 3-butylcyclobutane-1-carboxylate
    • SCHEMBL4871719
    • 3-butyl-cyclobutanecarboxylic acid methyl ester
    • 828271-48-3
    • ADSLRPGEQLUFGR-UHFFFAOYSA-N
    • DTXSID20740037
    • Inchi: 1S/C10H18O2/c1-3-4-5-8-6-9(7-8)10(11)12-2/h8-9H,3-7H2,1-2H3
    • InChI Key: ADSLRPGEQLUFGR-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CC(CCCC)C1)=O

Computed Properties

  • Exact Mass: 170.130679813g/mol
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd